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Compound of Interest

Compound Name: Pent-3-yn-2-one

Cat. No.: B1595052

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Pent-3-yn-2-one (CAS Number:
7299-55-0), a reactive chemical intermediate. The document details its chemical identity,
physical properties, and critical safety information essential for laboratory handling. A plausible
experimental protocol for its synthesis via the oxidation of Pent-3-yn-2-ol is presented,
alongside a corresponding experimental workflow diagram. Currently, there is no publicly
available information on the specific biological activity or signaling pathways associated with
Pent-3-yn-2-one. Therefore, this guide focuses on the chemical and safety aspects of the
compound, providing a foundation for its potential use in synthetic chemistry and drug
discovery as a building block for more complex molecules.

Chemical Identity and Properties

Pent-3-yn-2-one is a ketone with a terminal alkyne functional group, making it a versatile
reagent in organic synthesis. Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 7299-55-0 [1112]

Molecular Formula CsHeO [1]

Molecular Weight 82.10 g/mol [1]

IUPAC Name Pent-3-yn-2-one

Synonyms 3-Pentyn-2-one, Methyl 2- 2]
butynoate

Physical Form Liquid

Boiling Point 105.1 °C at 760 mmHg [2]
Density 0.897 g/lcm3 [2]
Flash Point 27.3°C [2]

Vapor Pressure

29.9 mmHg at 25 °C

[2]

Safety and Handling

Pent-3-yn-2-one is classified as a hazardous substance and requires careful handling in a

laboratory setting.

GHS Hazard Classification

e Flammable Liquids: Category 3

o Acute Toxicity, Oral: Category 4

o Acute Toxicity, Dermal: Category 4

» Acute Toxicity, Inhalation: Category 4

o Skin Corrosion/Irritation: Category 2

o Serious Eye Damage/Eye Irritation: Category 1
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard and Precautionary Statements

Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed), H312
(Harmful in contact with skin), H315 (Causes skin irritation), H318 (Causes serious eye
damage), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).

Precautionary Statements: A comprehensive list of precautionary statements can be found
on the supplier's safety data sheet and includes measures such as P210 (Keep away from
heat, hot surfaces, sparks, open flames and other ignition sources. No smoking), P280
(Wear protective gloves/protective clothing/eye protection/face protection), and
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

Recommended Handling Procedures

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

Ground all equipment to prevent static discharge.

Keep away from incompatible materials such as strong oxidizing agents.

In case of accidental release, follow emergency procedures for flammable and toxic liquids.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Pent-3-yn-2-one are not

readily available in the searched literature, a plausible and common method is the oxidation of

the corresponding secondary alcohol, Pent-3-yn-2-ol. Reagents such as pyridinium

chlorochromate (PCC) or an oxidizing agent like chromic anhydride in glacial acetic acid are

suitable for this transformation as they can oxidize secondary alcohols to ketones.[3]
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Synthesis of Pent-3-yn-2-one via Oxidation of Pent-3-yn-
2-ol

Materials:

Pent-3-yn-2-ol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (anhydrous)

¢ Silica gel

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated agqueous solution of NaCl)

e Anhydrous magnesium sulfate

¢ Round-bottom flask

o Magnetic stirrer and stir bar

e Separatory funnel

« Rotary evaporator

¢ Glassware for column chromatography

Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve Pent-3-yn-2-ol (1.0 equivalent) in anhydrous dichloromethane.

o Addition of Oxidizing Agent: To the stirred solution, add pyridinium chlorochromate (PCC)
(approximately 1.5 equivalents) portion-wise at room temperature. The addition should be
done carefully to control any potential exotherm.
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e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) until the starting material (Pent-3-yn-2-ol) is
consumed.

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a
pad of silica gel to remove the chromium salts. Wash the silica gel pad with additional diethyl
ether.

e Aqueous Wash: Combine the organic filtrates and transfer them to a separatory funnel.
Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate, water, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Pent-
3-yn-2-one.

o Characterization: Characterize the final product by spectroscopic methods such as *H NMR,
13C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations
Experimental Workflow for the Synthesis of Pent-3-yn-2-
one
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Caption: Experimental workflow for the synthesis of Pent-3-yn-2-one.
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Logical Relationship for Potential Application

Given the absence of specific biological data for Pent-3-yn-2-one, a signaling pathway
diagram cannot be constructed. However, as a reactive intermediate, its logical application in
drug discovery would be as a building block for the synthesis of more complex, potentially
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1595052?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/pent-3-yn-2-one-dic495122.html
https://www.lookchem.com/ProductWholeProperty_LCPL166175.htm
https://www.askiitians.com/forums/11-grade-chemistry-others/the-best-reagent-to-convert-pent-3-en-2-ol-25_480648.htm
https://www.askiitians.com/forums/11-grade-chemistry-others/the-best-reagent-to-convert-pent-3-en-2-ol-25_480648.htm
https://www.benchchem.com/product/b1595052#cas-number-and-safety-data-for-pent-3-yn-2-one
https://www.benchchem.com/product/b1595052#cas-number-and-safety-data-for-pent-3-yn-2-one
https://www.benchchem.com/product/b1595052#cas-number-and-safety-data-for-pent-3-yn-2-one
https://www.benchchem.com/product/b1595052#cas-number-and-safety-data-for-pent-3-yn-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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